Cas no 39110-78-6 (1-(4-Chloronaphthalen-1-yl)ethan-1-amine)

• Product Name: 1-(4-Chloronaphthalen-1-yl)ethan-1-amine
• CAS No: 39110-78-6
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 5233272
• PubChem ID: 75355832
• Update Time: 2026-03-08

1-(4-Chloronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloronaphthalen-1-yl)ethan-1-amine
• 1-(4-chloronaphthalen-1-yl)ethanamine
• 4-Chloro-alpha-methyl-1-naphthalenemethanamine

• Inchi： 1S/C12H12ClN/c1-8(14)9-6-7-12(13)11-5-3-2-4-10(9)11/h2-8H,14H2,1H3
• InChI Key： XQOJNXMFDXTZML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=CC=CC2=1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1-(4-Chloronaphthalen-1-yl)ethan-1-amine

Introduction to 1-(4-Chloronaphthalen-1-yl)ethan-1-amine (CAS No. 39110-78-6)

1-(4-Chloronaphthalen-1-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 39110-78-6, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a naphthalene ring substituted with a chloro group at the 4-position and an amine functional group at the 1-position, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both aromatic and heteroatom-containing moieties makes it a versatile scaffold for further derivatization and exploration in medicinal chemistry.

The structural framework of 1-(4-Chloronaphthalen-1-yl)ethan-1-amine consists of a benzene-like naphthalene core, which is known for its stability and ability to interact with biological targets through π-stacking and hydrophobic effects. The chloro substituent at the 4-position introduces electrophilicity, enabling various chemical transformations such as nucleophilic aromatic substitution or cross-coupling reactions. Concurrently, the amine group at the 1-position serves as a nucleophilic center, allowing for further functionalization via reductive amination, acylation, or alkylation.

In recent years, the compound 1-(4-Chloronaphthalen-1-yl)ethan-1-amine has been explored in several research avenues, particularly in the development of novel therapeutic agents. Its molecular structure suggests potential applications in the synthesis of kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The naphthalene moiety can mimic natural substrates or inhibitors of enzymes like kinases, while the chloro and amine groups provide handles for optimization through structure-based drug design.

One notable area of research involves the use of 1-(4-Chloronaphthalen-1-yl)ethan-1-amine as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are emerging as attractive drug targets due to their critical roles in disease pathogenesis. The ability to modulate these interactions can lead to therapeutic benefits in conditions such as Alzheimer's disease, cancer, and autoimmune disorders. The compound's aromatic system allows for favorable binding interactions with hydrophobic pockets on protein surfaces, making it a promising candidate for PPI modulators.

Furthermore, 1-(4-Chloronaphthalen-1-yl)ethan-1-amine has been investigated for its potential role in antimicrobial applications. The structural features of this compound can disrupt bacterial cell membranes or interfere with essential metabolic pathways, leading to antibacterial effects. In particular, derivatives of this scaffold have shown promise against multidrug-resistant bacteria, addressing a critical global health challenge. The chloro group can enhance lipophilicity, facilitating membrane penetration, while the amine group can engage in hydrogen bonding interactions within bacterial targets.

The synthesis of 1-(4-Chloronaphthalen-1-yl)ethan-1-amine typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. For instance, chlorination at the 4-position can be achieved using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent nucleophilic substitution with ethylamine or ammonia derivatives yields the desired amine product. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups or modify existing ones with high precision.

The pharmacological evaluation of 1-(4-Chloronaphthalen-1-yl)ethan-1-amine has revealed several interesting properties. In vitro studies have demonstrated its binding affinity to various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, preliminary data indicate that this compound can inhibit certain kinases with IC₅₀ values in the low micromolar range, making it a viable lead compound for further optimization. Additionally, its interaction with cytochrome P450 enzymes suggests that it may exhibit metabolic stability sufficient for clinical development.

The computational modeling of 1-(4-Chloronaphthalen-1-yl)ethan-1-amine has provided valuable insights into its binding mode and druggability. Molecular docking studies have identified key interactions between this compound and target proteins, highlighting residues critical for potency and selectivity. These findings have guided medicinal chemists in designing analogs with improved pharmacokinetic profiles and reduced off-target effects. Furthermore, quantum mechanical calculations have been used to understand electronic properties and optimize electronic transitions for potential photopharmacological applications.

Recent advancements in biocatalysis have also opened new avenues for utilizing 1-(4-Chloronaphthalen-1-y]ethan - 11 - amine as a substrate or intermediate. Enzymes such as cytochrome P450 monooxygenases can be engineered to perform selective functionalization at specific positions on the naphthalene ring or amine group. This approach enables greener synthesis routes while maintaining high regioselectivity and yield. Such biocatalytic methods align with sustainable chemistry principles by reducing waste generation and energy consumption compared to traditional synthetic strategies.

The industrial relevance of 39 110 -78 -6 lies not only in its direct applications but also as a building block for more complex molecules. Pharmaceutical companies often explore such intermediates due to their versatility and scalability in large-scale production processes. By leveraging robust synthetic routes and process optimization techniques like continuous flow chemistry or microwave-assisted synthesis (MAS), manufacturers can produce high-purity batches efficiently meeting regulatory standards required for drug development.

In conclusion, 39 110 -78 -6 plays an integral role across multiple domains within pharmaceutical research including anticancer agents kinase inhibitors antimicrobial agents protein-protein interaction modulators ,and sustainable chemical synthesis . Its unique structural features offer numerous opportunities for further exploration ,making it an invaluable asset both academically industrially . As research progresses ,expectations grow regarding discoveries derived from this promising scaffold ,contributing significantly towards addressing unmet medical needs worldwide . p>